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Primary Biochemical Applications

n-Heptyl β-D-thioglucoside is primarily used for the solubilization and reconstitution of membrane

proteins [1] [2]. Its properties make it suitable for various specialized applications:

Stability with β-Glycosidase: Unlike similar detergents like n-Octyl-β-D-glucoside, the thiogllycosidic

bond in n-Heptyl β-D-thioglucoside makes it resistant to degradation by β-glycosidase [3]. This is
critical for working with membrane proteins that have inherent β-glycosidase activity.

Low-Temperature Solubilization: It remains soluble in aqueous solutions at 4°C, making it ideal for
solubilizing membrane proteins while keeping them on ice to preserve activity [3].

Wide Research Use: It has been employed in diverse studies, including purifying and characterizing
membrane-bound enzymes from bacteria [3], investigating the structure of photosystem II [3] [2], and

analyzing the components of neutrophil NADPH oxidase [3].

Key Experimental Protocols

The general workflow for using n-Heptyl β-D-thioglucoside in membrane protein solubilization follows a

logical sequence, as illustrated below.
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Solubilization Procedure A typical protocol involves incubating a membrane preparation (e.g., cell pellets

or isolated membranes) with a buffer solution containing 1-2% (w/v) n-Heptyl β-D-thioglucoside [4]. This

concentration is well above its CMC of 30 mM (approximately 0.88% w/v) to ensure efficient solubilization
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[3] [5]. The mixture is gently agitated for 1-2 hours at 4°C, followed by ultracentrifugation to pellet insoluble

debris. The supernatant contains the solubilized membrane proteins [3].

Detergent Removal for Reconstitution A key advantage of high-CMC detergents like n-Heptyl β-D-

thioglucoside is the ease of removal. To reconstitute the protein into a lipid bilayer (e.g., for functional

assays), the detergent can be removed by dialysis or through dilution below the CMC [3] [4]. For example,

one referenced study noted that 95% of the related detergent n-Octyl β-D-thioglucopyranoside could be

removed from a solution via dialysis within 6 hours [4].

Comparison with Related Detergents

n-Heptyl β-D-thioglucoside is part of a family of alkyl glycoside detergents. The table below compares it

with other common members.

Detergent Name Type
CMC
(mM)

Key Features & Applications

n-Heptyl β-D-
thioglucoside

Non-ionic 30 [3]

[5]

Resistant to β-glycosidase; good for low-

temperature work [3].

n-Octyl β-D-
thioglucopyranoside

Non-ionic 9 [4] Stronger solubilization power; resistant to β-

glycosidase [4].

n-Octyl β-D-
glucopyranoside

Non-ionic 20-25

[5]

Common for membrane protein crystallography;

degraded by β-glycosidase [3] [4].

n-Dodecyl β-D-maltoside
(DDM)

Non-ionic 0.1-0.6

[5]

Very gentle; widely used for stabilizing fragile

membrane protein complexes.

CHAPS Zwitterionic 6-10 [5] Useful for isoelectric focusing and solubilizing

proteins without disrupting protein-protein
interactions.

Handling and Safety Information
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Storage: Store the solid reagent at -20°C [1] or between 0-5°C [3].

Solubility: It is soluble in water and methanol (100 mg/mL) [1] [6].
Safety: As a laboratory chemical, appropriate personal protective equipment (PPE) such as gloves,

eyeshields, and an N95 respirator is recommended [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.sigmaaldrich.com/US/en/product/sigma/h3264
https://www.dojindo.com/EUROPE/products/H015/
https://www.sigmaaldrich.com/US/en/product/sigma/h3264
https://www.lookchem.com/ProductWholeProperty_LCPL312332.htm
https://www.sigmaaldrich.com/US/en/product/sigma/h3264
https://www.smolecule.com/products/s591824?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/sigma/h3264
https://www.scbt.com/p/n-heptyl-beta-d-thioglucopyranoside-85618-20-8
https://www.dojindo.com/EUROPE/products/H015/
https://en.wikipedia.org/wiki/N-Octyl_%CE%B2-D-thioglucopyranoside
https://www.aatbio.com/resources/biological-detergents-properties-and-applications/n-heptyl-beta-d-thioglucopyranoside
https://www.lookchem.com/ProductWholeProperty_LCPL312332.htm
https://www.smolecule.com/products/b591824#n-heptyl-d-thioglucoside-biochemical-reagent-uses
https://www.smolecule.com/products/b591824#n-heptyl-d-thioglucoside-biochemical-reagent-uses
https://www.smolecule.com/products/b591824#n-heptyl-d-thioglucoside-biochemical-reagent-uses
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s591824?utm_src=pdf-bulk
https://www.smolecule.com/products/s591824?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s591824?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

